Cas no 13621-30-2 (4-(2,3-dimethylphenyl)butanoic Acid)

• Product Name: 4-(2,3-dimethylphenyl)butanoic Acid
• CAS No: 13621-30-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 2916035
• PubChem ID: 10899475
• Update Time: 2025-06-08

4-(2,3-dimethylphenyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dimethylphenyl)butanoic Acid

• Inchi： 1S/C12H16O2/c1-9-5-3-6-11(10(9)2)7-4-8-12(13)14/h3,5-6H,4,7-8H2,1-2H3,(H,13,14)
• InChI Key： ZTGIHSPNBGGQOI-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=C(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 4-(2,3-dimethylphenyl)butanoic Acid

Introduction to 4-(2,3-dimethylphenyl)butanoic Acid (CAS No. 13621-30-2)

4-(2,3-dimethylphenyl)butanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 13621-30-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a butanoic acid moiety attached to a 2,3-dimethylphenyl group, has garnered attention due to its structural uniqueness and potential biological activities. The combination of a branched aromatic ring with a carboxylic acid functional group makes it a versatile scaffold for further chemical modifications and biological investigations.

The structural formula of 4-(2,3-dimethylphenyl)butanoic Acid can be represented as C₁₁H₁₄O₂, highlighting its composition of carbon, hydrogen, and oxygen atoms. The presence of two methyl groups on the phenyl ring introduces steric hindrance and electronic effects that can influence its reactivity and interaction with biological targets. This compound’s molecular structure suggests potential applications in the synthesis of more complex molecules, including intermediates for drug development and fine chemicals.

In recent years, the interest in 4-(2,3-dimethylphenyl)butanoic Acid has been fueled by its exploration in medicinal chemistry. Researchers have been investigating its derivatives as potential candidates for various therapeutic applications. The carboxylic acid group provides a site for esterification or amidation, enabling the creation of bioactive molecules with tailored properties. Additionally, the aromatic ring system offers opportunities for further functionalization, such as halogenation or alkylation, which can modulate the compound’s pharmacokinetic profile.

One of the most compelling aspects of 4-(2,3-dimethylphenyl)butanoic Acid is its role in the synthesis of biologically active compounds. For instance, studies have demonstrated its utility in the preparation of nonsteroidal anti-inflammatory drug (NSAID) analogs. The structural motif present in this compound can be modified to enhance binding affinity to target enzymes or receptors involved in inflammatory pathways. Such modifications are crucial for developing novel therapeutics with improved efficacy and reduced side effects.

Furthermore, 4-(2,3-dimethylphenyl)butanoic Acid has been explored as a precursor in the synthesis of ligands for G-protein coupled receptors (GPCRs). GPCRs are a vast family of membrane receptors involved in numerous physiological processes, making them attractive targets for drug discovery. By leveraging the structural features of 4-(2,3-dimethylphenyl)butanoic Acid, chemists have designed molecules that can selectively interact with specific GPCRs, leading to potential treatments for conditions such as pain, anxiety, and cardiovascular diseases.

The compound’s relevance extends to its use in materials science and industrial applications. The rigid aromatic ring and the flexible butanoic acid side chain contribute to unique physicochemical properties that make it suitable for various applications. For example, it has been investigated as a component in polymer synthesis, where its ability to enhance thermal stability and mechanical strength is valuable. Additionally, its derivatives have shown promise as additives in coatings and adhesives, improving performance characteristics such as durability and resistance to environmental factors.

Recent advancements in computational chemistry have further highlighted the potential of 4-(2,3-dimethylphenyl)butanoic Acid. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have helped researchers predict binding affinities and optimize molecular structures for better pharmacological activity. Such computational approaches are increasingly integral to drug discovery pipelines, reducing the need for extensive experimental trials and accelerating the development of novel therapeutics.

The synthesis of 4-(2,3-dimethylphenyl)butanoic Acid itself is an area of active research. Efficient synthetic routes have been developed that minimize waste and maximize yield, aligning with green chemistry principles. These methods often involve catalytic processes that reduce reliance on harsh reagents or hazardous conditions. By refining synthetic strategies, chemists can produce this compound more sustainably while maintaining high purity standards essential for pharmaceutical applications.

In conclusion,4-(2,3-dimethylphenyl)butanoic Acid (CAS No. 13621-30-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable building block for drug discovery and material science applications. As research continues to uncover new possibilities for this molecule,4-(2',3'-dimethylphenyl)butanoic acid, it is likely to remain at the forefront of chemical innovation.